Cas no 2229571-81-5 ([1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine)

• Product Name: [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine
• CAS No: 2229571-81-5
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 5798295
• PubChem ID: 165683906
• Update Time: 2025-10-20

[1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2229571-81-5
• [1-(4-chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1993464
• [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C9H14ClNS/c1-9(2,11-3)5-8-4-7(10)6-12-8/h4,6,11H,5H2,1-3H3
• InChI Key： BBYMQERHQFSMCZ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine

Professional Introduction to [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine (CAS No. 2229571-81-5)

[1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine, identified by its CAS number 2229571-81-5, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of amines and incorporates a thiophene ring, which is a common structural motif in many biologically active molecules. The presence of a chloro substituent on the thiophene ring and a branched alkyl chain enhances its chemical reactivity and potential applications in drug development.

The structure of [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine features a thiophene core substituted at the 4-position with a chlorine atom, which is known to influence electronic properties and metabolic pathways. The 2-position of the thiophene ring is linked to a 2-methylpropan-2-yl group, contributing to steric hindrance and altering the compound's solubility and bioavailability. The nitrogen atom in the amine group provides a site for further functionalization, making this compound a versatile intermediate in synthetic chemistry.

Recent advancements in pharmaceutical research have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. The 4-chlorothiophen moiety, in particular, has been studied for its role in modulating biological targets such as enzymes and receptors. For instance, studies have shown that compounds containing this scaffold exhibit potential anti-inflammatory, antiviral, and anticancer properties. The amine group in [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine can be further modified to introduce additional pharmacological activity or to enhance binding affinity to specific targets.

In terms of synthetic methodologies, [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine can be synthesized through multi-step organic reactions involving thiolation of halogenated thiophenes and subsequent alkylation or amination processes. The chloro substituent on the thiophene ring plays a crucial role in these reactions, facilitating nucleophilic substitution or cross-coupling reactions that are essential for constructing complex molecular architectures. The branched alkyl group enhances the compound's lipophilicity, which is often desirable for oral bioavailability and membrane permeability.

The pharmacological profile of [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, particularly those involved in metabolic pathways and signal transduction. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes, potentially leading to therapeutic applications in conditions such as metabolic disorders or neurodegenerative diseases. Additionally, the thiophene core has been associated with antioxidant properties, which could contribute to its overall biological activity.

The chemical stability of [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine under different conditions has also been studied to ensure its suitability for pharmaceutical applications. Factors such as pH, temperature, and light exposure are critical in determining the compound's shelf life and efficacy. Stability studies have shown that under controlled conditions, this compound remains stable for extended periods, making it feasible for industrial-scale production and formulation into drug products.

In conclusion, [1-(4-Chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine (CAS No. 2229571-81-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the thiophene ring, chloro substituent, and amine group, make it a valuable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, reinforcing its importance in the field of medicinal chemistry.